Cas no 746578-71-2 (Carbamic acid,methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI))

• Product Name: Carbamic acid,methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI)
• CAS No: 746578-71-2
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 562850
• PubChem ID: 53436041
• Update Time: 2025-10-30

Carbamic acid,methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI)
• BENZYL METHYL(PIPERIDIN-4-YLMETHYL)-CARBAMATE
• benzyl N-methyl-N-(piperidin-4-ylmethyl)carbamate
• METHYL-PIPERIDIN-4-YLMETHYL-CARBAMIC ACID BENZYL ESTER
• AM101222
• DTXSID20700853
• methylpiperidin-4-ylmethyl-carbamic acid benzyl ester
• Benzyl N-methyl-N-[(piperidin-4-yl)methyl]carbamate
• 746578-71-2
• SCHEMBL9546681
• Benzyl methyl(piperidin-4-ylmethyl)carbamate
• WEB57871
• Benzyl methyl[(piperidin-4-yl)methyl]carbamate
• Carbamic acid,methyl(4-piperidinylmethyl)-,phenylmethyl ester(9ci)
• CS-0368218
• A1-14900
• A865837
• DB-265540
• G71851

• MDL： MFCD08061950
• Inchi： 1S/C15H22N2O2/c1-17(11-13-7-9-16-10-8-13)15(18)19-12-14-5-3-2-4-6-14/h2-6,13,16H,7-12H2,1H3
• InChI Key： SXPPVIOGKHFMQQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)CC1CCNCC1)=O

Computed Properties

• Exact Mass: 262.16800
• Monoisotopic Mass: 262.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 41.57000
• LogP: 2.58340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Carbamic acid,methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI)

Carbamic acid, methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI) and CAS No. 746578-71-2: A Comprehensive Overview

Carbamic acid, methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI) is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 746578-71-2, has garnered attention due to its unique structural properties and potential therapeutic benefits. The compound's molecular structure incorporates a combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The primary focus of this article is to provide an in-depth exploration of Carbamic acid, methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI), its chemical characteristics, synthesis methods, and its emerging role in medicinal chemistry. By examining the latest research findings and applications, we aim to highlight the compound's significance and its potential impact on future drug discovery efforts.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways effectively. The structural features of Carbamic acid, methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI) make it a promising candidate for further investigation. Specifically, the presence of a piperidine ring and a phenylmethyl ester group contributes to its ability to interact with biological targets in a selective manner. This property is particularly valuable in the design of drugs that require high specificity to avoid off-target effects.

The synthesis of Carbamic acid, methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI) involves a series of well-established organic reactions. The process typically begins with the formation of the carbamic acid intermediate, which is then esterified using methanol under acidic conditions. Subsequent functional group transformations lead to the introduction of the piperidine and phenylmethyl groups. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to ensure high yields and purity.

One of the most compelling aspects of Carbamic acid, methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI) is its potential application in the development of new therapeutic agents. Current research suggests that this compound may have utility in treating various diseases by targeting specific enzymes or receptors. For instance, studies have indicated that derivatives of this compound could exhibit inhibitory activity against certain kinases, which are known to be involved in cancer progression. Additionally, its structural motif resembles that of several approved drugs, suggesting that it may serve as a scaffold for designing new medications with improved pharmacological profiles.

The pharmaceutical industry has been increasingly leveraging computational methods to accelerate drug discovery processes. In the case of Carbamic acid, methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI), computational chemistry tools have been used to predict its binding affinity to biological targets. These predictions have guided experimental efforts and have helped identify promising derivatives with enhanced activity. Such integrative approaches are crucial for optimizing lead compounds and bringing new drugs to market more efficiently.

The safety profile of Carbamic acid, methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI) is another critical consideration in its development as a pharmaceutical agent. Preliminary toxicology studies have been conducted to assess its potential side effects and determine safe dosage ranges. These studies are essential for ensuring that the compound can be used therapeutically without causing adverse reactions. Further research is ongoing to fully characterize its safety profile and understand any long-term effects.

The regulatory landscape for new drug development also plays a significant role in the adoption of compounds like Carbamic acid, methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI). Compliance with regulatory guidelines ensures that the compound meets stringent quality standards before it can be approved for clinical use. Regulatory agencies require comprehensive data on the compound's chemical properties, pharmacological activity, safety, and efficacy before granting approval. This rigorous process ensures that only safe and effective drugs reach patients.

In conclusion, Carbamic acid, methyl(4-piperidinylmethyl)-, phenylmethyl ester (9CI), identified by CAS No. 746578-71-2, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for further research and development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the discovery and development of new treatments for various diseases.